Cas no 1805532-95-9 (2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde
• CAS No: 1805532-95-9
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4888496
• Update Time: 2025-10-12

2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-2-6(13)5(3-12)11-7(4)8(9)10/h2-3,8,13H,1H3
• InChI Key： ZYTFEBXLEKZHHI-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(=C(C=O)N=1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1805532-95-9)

2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1805532-95-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a pyridine ring, makes it particularly valuable for applications requiring high reactivity and selectivity.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde has surged due to their enhanced stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors where fluorine substitution can improve binding affinity. The compound's carboxaldehyde moiety also makes it a key building block for synthesizing Schiff bases and other derivatives, which are pivotal in medicinal chemistry.

From an agrochemical perspective, 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde is being investigated for its role in developing next-generation pesticides and herbicides. The difluoromethyl group is known to enhance the metabolic stability of agrochemicals, thereby increasing their efficacy and reducing environmental persistence. This aligns with the growing global focus on sustainable agriculture and the need for eco-friendly crop protection solutions.

The synthesis and characterization of 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the compound's purity and consistency, which are critical for its application in high-stakes industries like pharmaceuticals. Additionally, the compound's hydroxy and carboxaldehyde functionalities allow for further functionalization, enabling researchers to tailor its properties for specific uses.

One of the most intriguing aspects of 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde is its potential role in the development of fluoro-pharmaceuticals. With the rise of precision medicine, there is a growing need for compounds that can be fine-tuned to interact with biological targets with high specificity. The incorporation of fluorine atoms, as seen in this compound, is a proven strategy for achieving such precision, making it a hot topic in contemporary research.

In material science, 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde is being explored for its utility in creating advanced polymers and coatings. The difluoromethyl group can impart unique properties like hydrophobicity and chemical resistance, which are desirable for industrial applications. This has led to increased interest from sectors such as electronics, where materials with specialized surface properties are in high demand.

As the scientific community continues to uncover new applications for 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde, its commercial viability is expected to grow. Companies specializing in fine chemicals and custom synthesis are already offering this compound to meet the needs of researchers and industrial clients. Its versatility and potential for innovation make it a standout in the realm of fluorinated pyridine derivatives.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-methylpyridine-6-carboxaldehyde (CAS No. 1805532-95-9) represents a fascinating intersection of chemistry, biology, and materials science. Its unique structural features and broad applicability position it as a compound of significant interest for future advancements in multiple industries. Whether in drug development, sustainable agriculture, or advanced materials, this molecule is poised to play a pivotal role in shaping the technologies of tomorrow.